Cas no 1377220-16-0 (1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-
• CAS No: 1377220-16-0
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• CID: 6033282
• PubChem ID: 131239863
• Update Time: 2025-07-02

1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-
• 1377220-16-0
• 2-[2-(2,6-Dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-802270

• Inchi： 1S/C16H23BO2/c1-12-8-7-9-13(2)14(12)10-11-17-18-15(3,4)16(5,6)19-17/h7-11H,1-6H3
• InChI Key： LMCYGLNFJHQCFX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C=CC1=C(C)C=CC=C1C

Computed Properties

• Exact Mass: 258.1791101g/mol
• Monoisotopic Mass: 258.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 303.1±52.0 °C(Predicted)

Additional information on 1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-

Introduction to 1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl- (CAS No. 1377220-16-0)

The compound 1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl-, identified by its CAS number 1377220-16-0, is a specialized organoboron derivative that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of dioxaborolane derivatives, which are known for their utility in cross-coupling reactions and as intermediates in the synthesis of complex organic molecules. The presence of a bulky tetramethyl-substituted dioxaborolane core enhances its stability and reactivity under various conditions, making it a valuable tool in modern chemical synthesis.

One of the most notable features of this compound is its 2-[2-(2,6-dimethylphenyl)ethenyl]- substituent. This aromatic side chain not only imparts unique electronic properties but also facilitates its incorporation into larger molecular frameworks. The dimethylphenyl group contributes to steric hindrance and electronic tuning, which can be exploited in designing molecules with specific biological activities. Such structural motifs are particularly relevant in the development of novel pharmaceuticals and agrochemicals.

In recent years, organoboron compounds have seen a surge in applications due to their role in palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds and have enabled the synthesis of a wide array of complex organic molecules. The dioxaborolane moiety serves as an excellent electrophile in Suzuki-Miyaura couplings, allowing for the efficient formation of biaryl structures. This capability is particularly valuable in medicinal chemistry, where biaryl systems are prevalent in bioactive molecules.

The tetramethyl-substituted dioxaborolane core further enhances the utility of this compound by providing steric protection and improving solubility in organic solvents. This makes it a versatile intermediate that can be easily handled and incorporated into multi-step synthetic routes. The stability of the boronate ester under various reaction conditions ensures high yields and minimal side products, which is crucial for large-scale pharmaceutical production.

Recent studies have highlighted the potential of this compound in the development of boron-containing drugs. Boronate esters have been explored as therapeutic agents due to their ability to form stable complexes with biological targets. For instance, compounds containing boronate esters have shown promise in anticancer therapies by selectively targeting enzymes overexpressed in tumor cells. The structural features of 1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl- make it an attractive candidate for such applications.

The aromatic ring system present in this compound also opens up possibilities for further functionalization via electrophilic aromatic substitution or metal-catalyzed coupling reactions. This flexibility allows chemists to tailor the molecular structure for specific biological activities. For example, incorporating additional substituents at the para or meta positions of the aromatic ring can modulate electron density and influence interactions with biological targets.

Another area where this compound finds utility is in materials science. Organoboron derivatives have been employed in the synthesis of polymers and advanced materials due to their ability to form stable covalent bonds under mild conditions. The tetramethyl-substituted dioxaborolane core can serve as a monomer unit that contributes to the thermal stability and mechanical properties of polymers. Such materials are increasingly important in applications ranging from electronics to coatings.

The synthesis of this compound typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common strategies include halogenation followed by borylation using appropriate boronic acids or pinacol boranes. The use of transition metal catalysts such as palladium or copper is often necessary to facilitate these transformations efficiently.

In conclusion,1,3,2-Dioxaborolane, 2-[2-(2,6-dimethylphenyl)ethenyl]-4,4,5,5-tetramethyl- (CAS No. 1377220-16-0) is a versatile and valuable intermediate with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for cross-coupling reactions and the synthesis of complex organic molecules. As research continues to uncover new applications for organoboron compounds, this compound is likely to play an increasingly important role in drug discovery and material science.